Cas no 1228151-01-6 (1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol)

• Product Name: 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol
• CAS No: 1228151-01-6
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6169485
• PubChem ID: 84735355
• Update Time: 2025-06-14

1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol
• 1228151-01-6
• EN300-1958127

• Inchi： 1S/C10H10F4O/c11-8-4-1-7(2-5-8)3-6-9(15)10(12,13)14/h1-2,4-5,9,15H,3,6H2
• InChI Key： CQNNYSMQLPROPF-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-ol (CAS No. 1228151-01-6)

1,1,1-Trifluoro-4-(4-fluorophenyl)butan-2-ol (CAS No. 1228151-01-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a trifluoromethyl group and a fluorophenyl moiety, this compound exhibits remarkable physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, agrochemicals, and advanced material design.

The growing interest in fluorinated compounds like 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in bioactive molecules. This aligns with current trends in precision medicine and green chemistry, where optimizing molecular efficiency is paramount. Searches for "fluorinated building blocks" and "sustainable synthesis methods" have surged, reflecting the demand for innovative solutions in chemical R&D.

From a synthetic perspective, CAS 1228151-01-6 serves as a versatile scaffold for constructing complex molecules. Its chiral center at the butan-2-ol position enables enantioselective transformations, a hot topic in asymmetric catalysis. Laboratories worldwide are investigating its use in cross-coupling reactions and C-H functionalization, techniques frequently searched in academic databases. The compound's lipophilicity and hydrogen-bonding capacity also make it attractive for modulating drug-like properties.

In material science, the fluorine-rich structure of 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol contributes to thermal stability and surface activity. These characteristics are crucial for developing high-performance polymers and liquid crystal displays (LCDs), addressing industry demands for energy-efficient technologies. Online queries about "fluorinated liquid crystals" and "OLED materials" highlight this intersection of chemistry and electronics.

Analytical characterization of 1228151-01-6 typically involves NMR spectroscopy (particularly ¹⁹F-NMR), mass spectrometry, and HPLC purity analysis—methods commonly discussed in chemical forums. The compound's stability under various pH conditions and solubility profiles are frequently studied parameters, as evidenced by search terms like "fluorochemical stability testing."

Environmental considerations surrounding fluorinated organics have prompted research into biodegradation pathways and eco-friendly alternatives. While 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol isn't classified as hazardous, its responsible handling aligns with REACH compliance and green chemistry principles—topics dominating sustainability-focused searches.

The commercial availability of CAS 1228151-01-6 through specialty chemical suppliers has expanded its accessibility for research. Procurement-related searches often include "high-purity fluorinated compounds" and "custom synthesis services," indicating the compound's role in tailored chemical solutions. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

Future research directions for 1,1,1-trifluoro-4-(4-fluorophenyl)butan-2-ol may explore its catalytic applications or incorporation into metal-organic frameworks (MOFs). These areas correspond with trending scientific inquiries about "fluorine in catalysis" and "porous materials design." The compound's structural flexibility positions it as a promising candidate for next-generation functional materials.